![molecular formula C10H20O2 B13618347 2-(Propoxymethyl)cyclohexan-1-ol](/img/no-structure.png)
2-(Propoxymethyl)cyclohexan-1-ol
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Overview
Description
2-(Propoxymethyl)cyclohexan-1-ol is an organic compound with the molecular formula C10H20O2 and a molecular weight of 172.26 g/mol . It is a colorless to pale yellow liquid or solid with a distinctive odor. This compound is soluble in organic solvents and slightly soluble in water . It is used as an intermediate in organic synthesis and as a solvent or additive in the chemical and pharmaceutical industries .
Preparation Methods
2-(Propoxymethyl)cyclohexan-1-ol can be synthesized through various methods. One common method involves the reaction of cyclohexanone with propylene oxide in the presence of a suitable catalyst . The reaction conditions typically include a temperature range of 50-100°C and a pressure of 1-5 atm . Another method involves the reduction of 2-(propoxymethyl)cyclohexanone using a reducing agent such as sodium borohydride or lithium aluminum hydride . Industrial production methods may involve continuous flow reactors and optimized reaction conditions to achieve high yields and purity .
Chemical Reactions Analysis
2-(Propoxymethyl)cyclohexan-1-ol undergoes various chemical reactions, including oxidation, reduction, and substitution reactions . Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents like sodium borohydride or lithium aluminum hydride, and nucleophiles like halides or amines . Major products formed from these reactions include 2-(propoxymethyl)cyclohexanone, 2-(propoxymethyl)cyclohexane, and substituted derivatives of this compound .
Scientific Research Applications
2-(Propoxymethyl)cyclohexan-1-ol has various scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology, it is studied for its potential biological activities and interactions with biomolecules . In medicine, it is investigated for its potential therapeutic effects and as a precursor for drug development . In industry, it is used as a solvent, additive, and intermediate in the production of various chemicals and pharmaceuticals .
Comparison with Similar Compounds
2-(Propoxymethyl)cyclohexan-1-ol can be compared with other similar compounds such as cyclohexanol, 2-(methoxymethyl)cyclohexan-1-ol, and 2-(ethoxymethyl)cyclohexan-1-ol . These compounds share similar structural features but differ in the length and nature of the alkoxy group attached to the cyclohexane ring . The unique properties of this compound, such as its solubility and reactivity, make it distinct and suitable for specific applications .
Properties
Molecular Formula |
C10H20O2 |
---|---|
Molecular Weight |
172.26 g/mol |
IUPAC Name |
2-(propoxymethyl)cyclohexan-1-ol |
InChI |
InChI=1S/C10H20O2/c1-2-7-12-8-9-5-3-4-6-10(9)11/h9-11H,2-8H2,1H3 |
InChI Key |
PZSBGQGJYKRWEL-UHFFFAOYSA-N |
Canonical SMILES |
CCCOCC1CCCCC1O |
Origin of Product |
United States |
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